5-Methoxy-2-(3-methoxybenzyl)phenol
Cat. No. B8278847
M. Wt: 244.28 g/mol
InChI Key: WWXITGDBMSEYRM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08399520B2
Procedure details
The title compound was synthesized by referring to Tetrahedron Lett., 1995, (30), 5335. To a solution of (2-hydroxy-4-methoxyphenyl)(3-methoxyphenyl)methanone (5.2 g) in tetrahydrofuran (100 ml) were sequentially added triethylamine (3.0 g) and methyl chloroformate (2.2 g) on an ice bath, the solution was stirred for 48 minutes, and then the reaction mixture was filtered. To a solution of sodium borohydride (3.0 g) in water (50 ml) was added dropwise the above-mentioned filtrate on an ice bath, and the solution was stirred for 1 hour and 10 minutes. The reaction solution was concentrated in vacuo, extracted with ethyl acetate, then sequentially washed with water and brine, dried over anhydrous magnesium sulfate, and then the solvent was evaporated in vacuo. The residue was purified by silica gel column chromatography (hexane-ethyl acetate system) to provide the title compound (4.8 g).
Quantity
5.2 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:7]=[C:6]([O:8][CH3:9])[CH:5]=[CH:4][C:3]=1[C:10]([C:12]1[CH:17]=[CH:16][CH:15]=[C:14]([O:18][CH3:19])[CH:13]=1)=O.C(N(CC)CC)C.ClC(OC)=O>O1CCCC1>[CH3:9][O:8][C:6]1[CH:5]=[CH:4][C:3]([CH2:10][C:12]2[CH:17]=[CH:16][CH:15]=[C:14]([O:18][CH3:19])[CH:13]=2)=[C:2]([OH:1])[CH:7]=1
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Inputs
Step One
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Name
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|
|
Quantity
|
5.2 g
|
|
Type
|
reactant
|
|
Smiles
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OC1=C(C=CC(=C1)OC)C(=O)C1=CC(=CC=C1)OC
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Step Two
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Name
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|
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Quantity
|
3 g
|
|
Type
|
reactant
|
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Smiles
|
C(C)N(CC)CC
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Step Three
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Name
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|
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Quantity
|
2.2 g
|
|
Type
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reactant
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Smiles
|
ClC(=O)OC
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Step Four
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Name
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|
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Quantity
|
100 mL
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|
Type
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solvent
|
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Smiles
|
O1CCCC1
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Conditions
Stirring
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Type
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CUSTOM
|
|
Details
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the solution was stirred for 48 minutes
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|
Rate
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UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
The title compound was synthesized
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FILTRATION
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Type
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FILTRATION
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|
Details
|
the reaction mixture was filtered
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ADDITION
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Type
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ADDITION
|
|
Details
|
To a solution of sodium borohydride (3.0 g) in water (50 ml) was added dropwise the above-mentioned filtrate on an ice bath
|
STIRRING
|
Type
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STIRRING
|
|
Details
|
the solution was stirred for 1 hour and 10 minutes
|
|
Duration
|
10 min
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The reaction solution was concentrated in vacuo
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
extracted with ethyl acetate
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WASH
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Type
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WASH
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|
Details
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sequentially washed with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
dried over anhydrous magnesium sulfate
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent was evaporated in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was purified by silica gel column chromatography (hexane-ethyl acetate system)
|
Outcomes
Product
Details
Reaction Time |
48 min |
|
Name
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|
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Type
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product
|
|
Smiles
|
COC=1C=CC(=C(C1)O)CC1=CC(=CC=C1)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.8 g | |
| YIELD: CALCULATEDPERCENTYIELD | 97.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
